Cas no 790272-46-7 (3-(3-fluorophenoxy)methyl-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine)

• Product Name: 3-(3-fluorophenoxy)methyl-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine
• CAS No: 790272-46-7
• MF: C₁₄H₁₆FN₃O
• MW: 261.294746398926
• CID: 5232529
• PubChem ID: 2513553
• Update Time: 2026-03-07

3-(3-fluorophenoxy)methyl-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine Chemical and Physical Properties

Names and Identifiers

• 5H-1,2,4-Triazolo[4,3-a]azepine, 3-[(3-fluorophenoxy)methyl]-6,7,8,9-tetrahydro-
• 3-(3-fluorophenoxymethyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine
• 3-(3-fluorophenoxy)methyl-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine

• Inchi： 1S/C14H16FN3O/c15-11-5-4-6-12(9-11)19-10-14-17-16-13-7-2-1-3-8-18(13)14/h4-6,9H,1-3,7-8,10H2
• InChI Key： DBWHWXRXOUKRIJ-UHFFFAOYSA-N
• SMILES： N12C(COC3=CC=CC(F)=C3)=NN=C1CCCCC2

Additional information on 3-(3-fluorophenoxy)methyl-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine

3-(3-Fluorophenoxy)methyl-5H,6H,7H,8H,9H-1,2,4-triazolo[4,3-a]azepine: A Comprehensive Overview

The compound with CAS No. 790272-46-7, commonly referred to as 3-(3-fluorophenoxy)methyl-5H,6H,7H,8H,9H-1,2,4-triazolo[4,3-a]azepine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of the triazoloazepine class of heterocyclic compounds, which are known for their versatility in drug design and synthesis.

Triazolo[4,3-a]azepine is a fused bicyclic system that combines the structural features of triazole and azepine rings. The presence of a fluorophenoxy group at the 3-position introduces electronic and steric effects that can significantly influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of heterocyclic compounds.

The synthesis of 3-(3-fluorophenoxy)methyl-5H,6H,7H,8H,9H-1,2,4-triazolo[4,3-a]azepine involves a multi-step process that typically begins with the preparation of the triazoloazepine core. This is followed by functionalization at the 3-position with a fluorophenoxy methyl group, which is achieved through nucleophilic substitution or coupling reactions. The exact synthetic pathway may vary depending on the starting materials and reaction conditions used.

From a pharmacological perspective, this compound has shown promise in various assays targeting enzyme inhibition and receptor modulation. For instance, recent research has demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways. The fluorophenoxy group plays a critical role in enhancing the compound's binding affinity to these targets by introducing electron-withdrawing effects that stabilize interactions with key residues.

In addition to its enzymatic activity, 3-(3-fluorophenoxy)methyl-5H,6H,7H,8H,9H-1,2,4-triazolo[4,a]azepine has also been investigated for its potential as a scaffold in drug delivery systems. Its rigid bicyclic structure provides a platform for further functionalization with bioactive moieties or targeting ligands. This makes it an attractive candidate for the development of next-generation therapeutics.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its conformational flexibility and binding modes with biological targets. Such information is invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

Moreover, the environmental impact of CAS No. 790272-46-7 has been a topic of interest in green chemistry circles. Researchers are exploring sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with global initiatives to promote eco-friendly practices in chemical synthesis.

In conclusion, 3-(3-fluorophenoxy)methyl-5,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a H H H H H H H H H H -1 , 2 , 4 -triazolo [ 4 , 3 -a ] azepine ( CAS No . 790272 - 46 - 7 ) represents a fascinating example of how structural modifications can enhance the functional properties of heterocyclic compounds . As research continues to uncover its full potential , this compound is poised to make significant contributions to both academic and industrial applications .